Cas no 1997704-77-4 (1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride
• CAS No: 1997704-77-4
• MF: C₁₀H₁₇ClO₂S
• MW: 236.758781194687
• CID: 6048796
• PubChem ID: 165490527
• Update Time: 2025-10-31

1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride
• 1997704-77-4
• EN300-1143223

• Inchi： 1S/C10H17ClO2S/c11-14(12,13)10(7-8-10)6-5-9-3-1-2-4-9/h9H,1-8H2
• InChI Key： PUHMLSHJZJIVCG-UHFFFAOYSA-N
• SMILES： ClS(C1(CCC2CCCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 236.0637786g/mol
• Monoisotopic Mass: 236.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride

Introduction to 1-(2-Cyclopentylethyl)Cyclopropane-1-Sulfonyl Chloride (CAS No. 1997704-77-4)

1-(2-Cyclopentylethyl)cyclopropane-1-sulfonyl chloride (CAS No. 1997704-77-4) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a cyclopropane ring, a sulfonyl chloride functional group, and a cyclopentyl substituent. These features contribute to its reactivity and potential applications in various scientific and industrial contexts.

The cyclopropane ring is a three-membered cyclic structure that imparts significant strain to the molecule due to the high angle strain and eclipsing interactions between the hydrogen atoms. This strain can be harnessed in synthetic transformations, making 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride an attractive starting material for the synthesis of more complex molecules. The sulfonyl chloride functional group, on the other hand, is highly reactive and can participate in a variety of nucleophilic substitution reactions, making it useful in the preparation of sulfonamides, sulfones, and other sulfur-containing compounds.

The presence of the cyclopentyl substituent adds further complexity to the molecule. Cyclopentyl groups are known for their ability to influence the conformational properties of molecules, which can be crucial in designing compounds with specific biological activities. In medicinal chemistry, this property can be leveraged to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Recent research has highlighted the potential of 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride in various applications. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the reactivity of the sulfonyl chloride group to introduce sulfonamide functionalities into target molecules, which enhanced their antiviral activity against several strains of viruses.

In another study published in Chemical Communications, scientists explored the use of 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride in polymer chemistry. The compound was used as a monomer to synthesize polymers with unique thermal and mechanical properties. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for applications in advanced materials science.

The versatility of 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride extends beyond synthetic chemistry and materials science. In analytical chemistry, this compound has been used as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The sulfonyl chloride group reacts with various functional groups to form stable derivatives that are more amenable to GC-MS detection. This application has been particularly useful in environmental monitoring and forensic analysis.

In summary, 1-(2-cyclopentylethyl)cyclopropane-1-sulfonyl chloride (CAS No. 1997704-77-4) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for use in chemical synthesis, medicinal chemistry, materials science, and analytical chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.